Cas no 81201-97-0 (L-Aspartic acid-)

L-Aspartic acid- Properties

Names and Identifiers

• L-Aspartic-1-13C acid
• L-Aspartic Acid (1-13C)
• L-Aspartic acid-
• (2S)-2-amino(113C)butanedioic acid
• L-(1-~13~C)Aspartic acid
• CS-0226241
• L-Aspartic acid 13C
• G12317
• L-Aspartic acid-1-13C
• L-Aspartic acid-13C
• 81201-97-0
• L-Aspartic acid(1-13c)
• DTXSID80583962
• AKOS040758360
• L-Aspartic acid-1-13C, 99 atom % 13C
• HY-N0666S
• MS-22787
• +Expand

• InChIKey： CKLJMWTZIZZHCS-GZPBOPPUSA-N
• Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1/i4+1
• SMILES： [C@@H](N)([13C](=O)O)CC(=O)O

Computed Properties

• Exact Mass: 134.04086254g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 134.04086254g/mol
• Heavy Atom Count: 9
• Complexity: 133
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: -0.42670
• PSA: 100.62000
• Melting Point: >300 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined